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Compound of Interest

Compound Name: Roemerine

Cat. No.: B1679503 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with specific hazard classifications like

Roemerine. This document provides immediate and essential safety and logistical information,

including detailed operational and disposal plans, to foster a secure research environment.

Hazard Identification and Classification
Roemerine is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[1].

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety. The following table summarizes the required PPE for handling Roemerine.
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PPE Category Item Specifications and Use

Eye Protection
Safety goggles with side-

shields

Required to protect against

splashes and aerosols[1].

Hand Protection Protective gloves

Chemical-resistant gloves are

essential to prevent skin

contact. Nitrile gloves are a

common choice for laboratory

settings, but glove compatibility

should be verified[1][2].

Body Protection
Impervious clothing /

Laboratory coat

A lab coat or other impervious

clothing is necessary to protect

the skin from potential

contamination[1][3].

Respiratory Protection Suitable respirator

To be used when there is a risk

of inhaling dust or aerosols,

especially when handling the

powdered form of Roemerine

or preparing solutions[1][4].

Operational Handling and Storage
Safe Handling Procedures:

Avoid all direct contact with the skin and eyes[1].

Prevent the formation of dust and aerosols during handling[1].

Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation[1].

Do not eat, drink, or smoke in the laboratory or when handling the product[1].

Thoroughly wash hands and any exposed skin after handling[1].

Storage Conditions:
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Keep the container tightly sealed to prevent contamination and exposure[1].

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition[1].

Recommended storage temperatures are -20°C for the powdered form and -80°C for

solutions in solvent[1].

Experimental Workflow: Safe Handling of Roemerine
The following diagram outlines the procedural steps for the safe handling of Roemerine in a

laboratory setting.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Prepare Workspace
(Fume Hood, Spill Kit Ready)

Gather Materials
(Roemerine, Solvents, Glassware)

Weigh Roemerine Powder
(in fume hood)

Prepare Solution
(add solvent slowly)

Conduct Experiment

Decontaminate Glassware & Surfaces
(using appropriate solvent/cleaner)

Dispose of Waste
(in approved hazardous waste container)

Remove PPE
(in correct order)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Roemerine.
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Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek prompt medical attention[1].

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. If irritation persists, consult a physician[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical help[1].

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

control center or a doctor for treatment advice[1].

Accidental Release Measures: In the event of a spill, evacuate the area and ensure adequate

ventilation. Wearing full personal protective equipment, absorb the spill with an inert material

such as diatomite or universal binders. Decontaminate the affected surfaces by scrubbing with

alcohol. Dispose of all contaminated materials as hazardous waste in accordance with

institutional and regulatory guidelines[1].

Disposal Plan
All waste containing Roemerine, including contaminated consumables and cleaning materials,

must be treated as hazardous waste.

Collect all waste in a designated, properly labeled, and sealed container[1].

Dispose of the waste through an approved waste disposal company, adhering to all local,

state, and federal regulations[1].

Under no circumstances should Roemerine or its waste be released into the environment,

including drains or water courses, due to its high aquatic toxicity[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1679503?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC40291.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b1679503#personal-protective-equipment-for-handling-roemerine
https://www.benchchem.com/product/b1679503#personal-protective-equipment-for-handling-roemerine
https://www.benchchem.com/product/b1679503#personal-protective-equipment-for-handling-roemerine
https://www.benchchem.com/product/b1679503#personal-protective-equipment-for-handling-roemerine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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